Cas no 2763931-13-9 (4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid)

• Product Name: 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid
• CAS No: 2763931-13-9
• MF: C₇H₃ClF₃N₃O₃
• MW: 269.565230607986
• CID: 5801342
• PubChem ID: 165984454
• Update Time: 2025-06-28

4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763931-13-9
• EN300-37343694
• 4-chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid
• 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid

• Inchi： 1S/C7H3ClF3N3O3/c8-3-2(5(15)16)4(13-1-12-3)14-6(17)7(9,10)11/h1H,(H,15,16)(H,12,13,14,17)
• InChI Key： WASPBZQIALFMJD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=NC=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 268.9815031g/mol
• Monoisotopic Mass: 268.9815031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.2Ų

Additional information on 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid

4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid and Its Chemical Identity: A Comprehensive Overview of CAS No. 2763931-13-9

4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The CAS No. 2763931-13-9 identifier is critical for precise chemical identification and regulatory compliance. This compound belongs to the pyrimidine class of heterocyclic compounds, characterized by a six-membered ring containing two nitrogen atoms. The presence of a chloro substituent at the 4-position and a 2,2,2-trifluoroacetamido group at the 6-position contributes to its distinct chemical profile and biological activity.

The molecular structure of 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid is defined by its core pyrimidine ring, which is a fundamental scaffold in many biologically active molecules. The 2,2,2-trifluoroacetamido group introduces fluorine atoms, which are known to enhance metabolic stability and improve drug-target interactions. The carboxylic acid functional group at the 5-position further modulates its physicochemical properties, such as solubility and ionization behavior. These structural elements collectively determine the compound's pharmacokinetic and pharmacodynamic characteristics.

Recent studies have highlighted the potential of 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid in targeting specific enzymatic pathways. For instance, its interaction with nucleotide-binding domains has been explored in the context of antiviral and antitumor applications. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinases, suggesting its potential as a therapeutic agent in oncology. The trifluoroacetamido moiety is believed to play a key role in modulating the compound's binding affinity to target proteins.

The synthesis of 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid involves a series of multi-step organic reactions, with the 2,2,2-trifluoroacetyl group being a critical intermediate. Researchers have optimized reaction conditions to improve yield and purity, as reported in a 2024 review article in Organic & Biomolecular Chemistry. These advancements reflect the importance of 2,2,2-trifluoroacetamido derivatives in the development of novel therapeutics. The chloro substituent at the 4-position is also a focus of synthetic studies, as it influences the compound's reactivity and selectivity in biological systems.

Applications of 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid extend beyond traditional pharmacological domains. Recent research has explored its potential in antimicrobial and anti-inflammatory contexts. A 2023 study in ACS Chemical Biology reported that this compound exhibits activity against multidrug-resistant bacterial strains, highlighting its role in addressing antibiotic resistance. The carboxylic acid group contributes to its ability to disrupt microbial cell membranes, while the trifluoroacetamido moiety enhances its stability in biological environments.

The CAS No. 2763931-13-9 identifier is essential for tracking this compound in chemical databases and regulatory frameworks. It ensures accurate identification and facilitates communication among researchers, pharmaceutical companies, and regulatory agencies. The compound's unique chemical structure also makes it a valuable tool for drug discovery, as it can be modified to target specific biological pathways. For example, the chloro group can be replaced with other functional groups to enhance solubility or alter pharmacokinetic profiles.

Environmental and toxicological studies have also been conducted to assess the safety of 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid. A 2024 report in Environmental Science & Technology evaluated its biodegradation potential and found that it undergoes rapid metabolic transformation in aquatic systems. This property is crucial for minimizing environmental impact, particularly in the context of industrial and pharmaceutical waste management. The trifluoroacetamido group is believed to influence the compound's environmental fate and persistence.

Future research directions for 4-Chloro-6-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid include the exploration of its potential in combination therapies. For instance, its ability to inhibit certain kinases could be leveraged in targeted therapy strategies for cancers with specific genetic mutations. Additionally, the carboxylic acid group may be functionalized to enhance its delivery to specific tissues, such as the central nervous system. These advancements underscore the compound's versatility and significance in modern medicinal chemistry.